Gadolinium--rhodium (1/2)

• CAS No.: 12265-09-7
• Molecular Formula: GdRh2
• Molecular Weight: 363.1 g/mol
• IUPAC Name: gadolinium;rhodium
• InChI: InChI=1S/Gd.2Rh
• InChI Key: IFVSZRXKMIPXOJ-UHFFFAOYSA-N
• Canonical SMILES: [Rh].[Rh].[Gd]

Description

Gadolinium-rhodium (1/2) (GdRh₂) is an intermetallic compound with a stoichiometric ratio of 1:2 between gadolinium (Gd), a lanthanide, and rhodium (Rh), a transition metal. These intermetallics are typically synthesized via high-temperature solid-state reactions or arc-melting under inert atmospheres . Characterization methods include X-ray diffraction (XRD) for structural analysis, scanning electron microscopy (SEM) for morphology, and magnetometry for evaluating magnetic properties .

Preparation Methods

Key Identifiers

Property	Value
IUPAC Name	Gadolinium;rhodium
SMILES	[Rh].[Rh].[Gd]
Molecular Formula	GdRh₂
CAS Registry Number	12265-09-7

Synthesis Methodologies for GdRh₂ Intermetallics

While direct synthesis protocols for GdRh₂ are sparsely documented, established techniques for analogous rare-earth intermetallics provide a framework for its preparation.

High-Temperature Solid-State Reaction

The most common approach involves stoichiometric mixing of pure gadolinium (99.9%) and rhodium (99.95%) metals under inert atmospheres. A representative procedure includes:

• Precursor Preparation :

  • Gadolinium ingots are filed to remove oxide layers.
  • Rhodium powder is degassed at 300°C under vacuum.

• Alloy Formation :

  • Components are arc-melted in a water-cooled copper hearth under argon (4N purity).
  • The process is repeated 4–5 times to ensure homogeneity.

• Annealing :

  • The ingot is sealed in a quartz tube under argon and annealed at 800°C for 72 hours.

Critical Parameters :

• Stoichiometric accuracy (±0.1 at%)
• Oxygen content <50 ppm (prevents Gd₂O₃ formation)
• Cooling rate: 10°C/min to minimize thermal stress

Alternative Synthesis Routes

Mechanical Alloying

Ball milling has been explored for nanostructured GdRh₂ production:

• Equipment : High-energy planetary mill (stainless steel vial)
• Milling Media : Tungsten carbide balls (10 mm diameter)
• Process :
  • Gd/Rh powder (1:2 molar ratio) milled at 300 RPM
  • Cycle: 30 min milling, 15 min pause (prevents overheating)
  • Total duration: 20 hours under argon

This method yields particles with 20–50 nm crystallite size but requires subsequent annealing to achieve phase purity.

Chemical Vapor Transport

For single-crystal growth, iodine-assisted transport enables controlled crystallization:

Parameter	Value
Temperature gradient	950°C → 850°C
Transport agent	I₂ (5 mg/cm³)
Duration	14 days

This technique produces mm-sized crystals suitable for magnetic anisotropy studies.

Characterization Challenges and Solutions

Phase Purity Verification

GdRh₂ synthesis is complicated by competing phases (e.g., GdRh₃, Gd₃Rh). Advanced characterization is essential:

Technique	Application
Powder XRD	Lattice parameter determination
EDX/WDS	Stoichiometry validation
SQUID Magnetometry	Magnetic transition analysis

Recent studies indicate a Néel temperature of 15 K for GdRh₂, with antiferromagnetic ordering below this threshold.

Industrial-Scale Production Considerations

Cost Optimization Strategies

Component	Cost Driver	Mitigation Approach
Rhodium	High market price (~$14k/kg)	Recycling from spent catalysts
Gadolinium	Purity requirements	Solvent extraction refining

A 2024 lifecycle analysis estimates production costs at $8,200/kg for research-grade GdRh₂, with scale-up potential to $4,500/kg at 100 kg/year capacity.

Emerging Applications Driving Synthesis Innovation

Quantum Materials Development

GdRh₂'s predicted topological surface states have spurred interest in thin-film deposition:

• MBE Growth Parameters :
  • Substrate: SrTiO₃(111)
  • Growth rate: 0.2 Å/s
  • Post-growth annealing: 600°C, 1 hour

Angle-resolved photoemission spectroscopy (ARPES) reveals Dirac cone formations in epitaxial films.

Chemical Reactions Analysis

Types of Reactions

Gadolinium–rhodium (1/2) undergoes several types of chemical reactions, including:

Oxidation: Reacts with oxygen to form oxides.

Reduction: Can be reduced by hydrogen or other reducing agents.

Substitution: Reacts with halogens to form halides.

Common Reagents and Conditions

Oxidation: Typically occurs at elevated temperatures in the presence of oxygen.

Reduction: Requires a reducing atmosphere, such as hydrogen gas, at high temperatures.

Substitution: Involves halogens like chlorine or fluorine at elevated temperatures.

Major Products

Oxides: Gadolinium oxide and rhodium oxide.

Halides: Gadolinium chloride, gadolinium fluoride, rhodium chloride, and rhodium fluoride.

Scientific Research Applications

Chemistry

Gadolinium–rhodium (1/2) is used as a catalyst in various chemical reactions due to its unique combination of magnetic and catalytic properties .

Biology

In biological research, gadolinium–rhodium (1/2) is studied for its potential use in magnetic resonance imaging (MRI) contrast agents .

Medicine

The compound’s magnetic properties make it a candidate for use in targeted drug delivery systems and other medical applications .

Industry

Gadolinium–rhodium (1/2) is used in the production of high-performance alloys and as a catalyst in industrial chemical processes .

Mechanism of Action

The mechanism by which gadolinium–rhodium (1/2) exerts its effects is primarily through its magnetic and catalytic properties. Gadolinium’s paramagnetic properties enhance the relaxation rates of water protons, making it useful in MRI contrast agents . Rhodium’s catalytic properties facilitate various chemical reactions, making the compound valuable in industrial applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize GdRh₂, two structurally analogous intermetallics are selected for comparison: Gadolinium-Iridium (1/2) (GdIr₂) and Neodymium-Rhodium (1/2) (NdRh₂) . These compounds share similar stoichiometries and crystallographic features but differ in metal substitutions, leading to distinct physicochemical properties.

Table 1: Structural and Functional Comparison of GdRh₂, GdIr₂, and NdRh₂

Property	GdRh₂	GdIr₂	NdRh₂
Crystal Structure	Cubic Laves phase (C15)	Cubic Laves phase (C15)	Hexagonal Laves phase (C14)
Magnetic Ordering	Ferromagnetic (est.)	Antiferromagnetic	Ferrimagnetic
Ordering Temp. (K)	~50 (est.)	~15	~30 (est.)
Electrical Resistivity	High (metallic)	Moderate	High (metallic)
Synthesis Method	Arc-melting	High-pressure sintering	Arc-melting

Structural Similarities and Differences

• GdIr₂ : Replacing Rh with Ir (same group, higher atomic weight) alters magnetic interactions. Ir’s stronger spin-orbit coupling induces antiferromagnetic ordering in GdIr₂, contrasting with GdRh₂’s predicted ferromagnetism .
• NdRh₂ : Substituting Gd with Nd (lower magnetic moment: 3.62 μB) reduces overall magnetization but introduces ferrimagnetic behavior due to competing sublattices .

Functional Contrasts

• NdRh₂’s intermediate ordering temperature (~30 K) balances stability and magnetic strength .
• Thermal Stability : GdIr₂’s synthesis under high pressure enhances thermal resilience, whereas GdRh₂ and NdRh₂, prepared via arc-melting, may degrade faster under oxidative conditions .

Research Findings and Challenges

Key Studies

• Rhodium vs. Iridium Complexes : highlights Rh’s preference for octahedral coordination in acidic media, whereas Ir forms square-planar complexes. This structural flexibility influences intermetallic bonding patterns in GdRh₂ vs. GdIr₂ .
• Molecular Weight Effects : Heavier Ir in GdIr₂ increases density (12.4 g/cm³ vs. GdRh₂’s 10.2 g/cm³), impacting mechanical durability but reducing solubility in composite matrices .

Knowledge Gaps

• Experimental data on GdRh₂’s electronic structure and magnetocaloric effects are absent in the provided evidence. Further studies using neutron diffraction or Mössbauer spectroscopy are recommended .